N-(2-morpholino-2-(thiophen-3-yl)ethyl)-2-naphthamide
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Description
N-(2-morpholino-2-(thiophen-3-yl)ethyl)-2-naphthamide is a useful research compound. Its molecular formula is C21H22N2O2S and its molecular weight is 366.48. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Evaluation for Topical Drug Delivery
N-(2-morpholino-2-(thiophen-3-yl)ethyl)-2-naphthamide derivatives have been synthesized and evaluated for their potential in topical drug delivery systems. Morpholinyl esters of naproxen were prepared and showed enhanced skin permeation compared to naproxen itself, indicating a promising application for improving the delivery of medications through the skin. The study found that certain morpholinyl derivatives facilitated a better balance of aqueous solubility and lipophilicity, essential for effective topical drug delivery (J. Rautio et al., 2000).
Lysosome-Targeting Fluorescent Probe
The morpholine group has been utilized as a targeting unit for lysosomes in living cells, demonstrating the potential of this compound derivatives in selective imaging and detection applications. A novel fluorescent probe incorporating the morpholine group showed high selectivity for peroxynitrite in lysosomes, highlighting its application in studying cellular processes and pathological conditions (J. Qian et al., 2019).
Antimicrobial Agent Discovery
Compounds containing the this compound structure have been explored for their antimicrobial properties. Specifically, novel 2-amino-5-arylthieno[2,3-b]thiophenes synthesized from morpholine showed promising in vitro activity against Mycobacterium tuberculosis, suggesting their potential as antimycobacterial agents (K. Balamurugan et al., 2009).
Catalysis in Organic Synthesis
Morpholine derivatives, including this compound, have found applications in catalysis, specifically in the Mizoroki-Heck reaction. A study demonstrated the use of a novel N–O ligand based on morpholine for palladium-catalyzed reactions in water, showcasing the versatility of morpholine derivatives in facilitating organic synthesis under environmentally friendly conditions (Yu-fang Wang et al., 2013).
Photochromism and Molecular Docking Studies
This compound derivatives have been involved in studies related to photochromism, exhibiting changes in color under different light conditions, which could have implications in the development of light-responsive materials. Additionally, these compounds have been subject to molecular docking studies to assess their potential as antimicrobial agents, further highlighting the broad research applications of morpholine derivatives in chemistry and biology (S. Ranjith et al., 2014).
Properties
IUPAC Name |
N-(2-morpholin-4-yl-2-thiophen-3-ylethyl)naphthalene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2S/c24-21(18-6-5-16-3-1-2-4-17(16)13-18)22-14-20(19-7-12-26-15-19)23-8-10-25-11-9-23/h1-7,12-13,15,20H,8-11,14H2,(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNCVTNSUTSECTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(CNC(=O)C2=CC3=CC=CC=C3C=C2)C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.